Cas no 1312607-89-8 ((2R)-1-(ethylamino)propan-2-ol)

• Product Name: (2R)-1-(ethylamino)propan-2-ol
• CAS No: 1312607-89-8
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD24567170
• CID: 5158821
• PubChem ID: 39234951
• Update Time: 2025-05-23

(2R)-1-(ethylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(ethylamino)propan-2-ol
• (R)-1-(ethylamino)propan-2-ol
• 2-Propanol, 1-(ethylamino)-, (2R)-

• MDL： MFCD24567170
• Inchi： 1S/C5H13NO/c1-3-6-4-5(2)7/h5-7H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： UCYJVNBJCIZMTJ-RXMQYKEDSA-N
• SMILES： O[C@H](C)CNCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• XLogP3: -0.1
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2R)-1-(ethylamino)propan-2-ol

Compound CAS No. 1312607-89-8: (2R)-1-(ethylamino)propan-2-ol

The compound with CAS number 1312607-89-8, commonly referred to as (2R)-1-(ethylamino)propan-2-ol, is a chiral organic compound with significant applications in various fields, particularly in pharmaceuticals and chemical synthesis. This compound is characterized by its unique structure, which includes an ethylamino group attached to a propanol backbone with an R configuration at the second carbon atom. The stereochemistry of this compound plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of (2R)-1-(ethylamino)propan-2-ol in the development of novel therapeutic agents. Researchers have explored its potential as a building block for constructing complex molecules, including those with bioactive properties. For instance, this compound has been utilized in the synthesis of peptide analogs and other bioactive compounds due to its ability to form stable amide bonds under mild conditions.

The synthesis of (2R)-1-(ethylamino)propan-2-ol has been extensively studied, with various methods reported in the literature. One of the most efficient approaches involves the enantioselective reduction of a ketone intermediate using chiral catalysts. This method not only ensures high enantiomeric excess but also provides a scalable route for industrial production. Recent advancements in asymmetric catalysis have further improved the yield and selectivity of this process, making it more feasible for large-scale applications.

In terms of applications, (2R)-1-(ethylamino)propan-2-ol has found utility in the pharmaceutical industry as an intermediate in drug discovery programs. Its chiral center allows for the creation of molecules with specific stereochemical properties, which are often critical for pharmacokinetic and pharmacodynamic profiles. Additionally, this compound has been employed in the development of enantioselective catalysts for organic transformations, further underscoring its versatility.

Recent research has also focused on the use of (2R)-1-(ethylamino)propan-2-ol in green chemistry initiatives. Scientists have explored its potential as a sustainable starting material for synthesizing biodegradable polymers and other environmentally friendly compounds. The ability to derive this compound from renewable resources has made it an attractive option for eco-conscious industries.

In conclusion, (2R)-1-(ethylamino)propan-2-ol, with CAS number 1312607-89-8, is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and green chemistry practices, positions it as a key player in future innovations within the chemical and pharmaceutical sectors.